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Compound of Interest

Compound Name: AMG 9090
Cat. No.: B15575675
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with essential information and troubleshooting guidance for the use of AMG 909,
also known as Volasertib, in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for AMG 909?

AMG 909 (Volasertib) is a potent and selective inhibitor of Polo-like kinase 1 (PLK1), an
enzyme that plays a crucial role in regulating multiple stages of mitosis.[1] By competitively
binding to the ATP-binding pocket of PLK1, Volasertib disrupts the cell cycle, leading to G2/M
phase arrest and subsequent apoptosis (programmed cell death) in cancer cells.[2][3] It also
shows inhibitory activity against PLK2 and PLK3, but at higher concentrations.[2]

Q2: What is the solubility of AMG 909 in DMSO and other common solvents?

AMG 909 is readily soluble in DMSO. However, it is insoluble in water and ethanol.[2][3] For
guantitative solubility data in DMSO, please refer to the table below.

Q3: How should I prepare a stock solution of AMG 909?
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It is recommended to prepare a concentrated stock solution of AMG 909 in high-quality,
anhydrous DMSO. For detailed instructions, please refer to the "Experimental Protocols”
section.

Q4: My AMG 909 is precipitating in the cell culture medium. What should | do?

Precipitation of hydrophobic compounds like AMG 909 upon dilution into aqueous culture
media is a common issue. Please refer to the "Troubleshooting Guide" for potential causes and
solutions.

Q5: How should | store AMG 909 powder and stock solutions?

AMG 909 powder should be stored at -20°C.[1] Stock solutions in DMSO should be aliquoted
to avoid repeated freeze-thaw cycles and can be stored at -20°C for several months or at -80°C
for up to a year for long-term stability.[1][4]

Data Presentation

Table 1: Solubility of AMG 909 (Volasertib) in DMSO

Concentration Concentration
Solvent Source(s)
(mg/mL) (mM)
DMSO >10.31 >10 APEXBIO[1]
DMSO 30 48.48 Selleck Chemicals[2]
DMSO 20 32.32 Selleck Chemicals[3]
DMSO 35 56.56 Selleck Chemicals[4]
DMSO 2 3.23 (warmed) Sigma-Aldrich[5]

Note: The molecular weight of Volasertib is 618.81 g/mol . Solubility can vary slightly between
batches and depending on the purity of the compound and the solvent.

Experimental Protocols

Protocol 1: Preparation of a 10 mM AMG 909 Stock Solution in DMSO
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Materials:

o AMG 909 (Volasertib) powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

Procedure:

Allow the AMG 909 vial to equilibrate to room temperature before opening.

o Calculate the required amount of AMG 909 powder and DMSO to achieve a 10 mM
concentration. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.6188
mg of AMG 9009.

e Add the appropriate volume of anhydrous DMSO to the vial containing the AMG 909 powder.

» To aid dissolution, gently vortex the solution. If necessary, warm the tube at 37°C for 10
minutes or sonicate briefly in an ultrasonic bath.[1]

o Ensure the compound is fully dissolved and the solution is clear before use.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
minimize freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Troubleshooting Guide

Issue: Precipitation of AMG 909 in Cell Culture Media
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Potential Cause

Explanation

Recommended Solution

High Final Concentration

The final concentration of AMG
909 in the culture medium
exceeds its aqueous solubility
limit.

Decrease the final working
concentration of AMG 909.
Perform a dose-response
experiment to determine the
optimal non-precipitating

concentration.

Rapid Dilution

Adding a concentrated DMSO
stock directly into a large
volume of aqueous media can
cause the compound to "crash
out" due to the rapid solvent

exchange.

Perform a serial dilution. First,
create an intermediate dilution
of the DMSO stock in pre-
warmed (37°C) culture
medium. Then, add this
intermediate dilution to the
final volume of media. Add the
compound dropwise while

gently swirling the media.[6]

Low Temperature of Media

Adding the compound to cold
media can decrease its

solubility.

Always use pre-warmed
(37°C) cell culture media for
dilutions.[6]

High Final DMSO

Concentration

While DMSO aids in initial
dissolution, high final
concentrations can be toxic to
cells and may not prevent
precipitation upon significant

dilution.

Keep the final DMSO
concentration in the culture
medium below 0.5%, and
ideally at or below 0.1%.[7]
This may necessitate
preparing a more dilute stock

solution.

Interaction with Media

Components

Proteins and salts in the serum
or basal media can interact
with the compound, reducing

its solubility over time.

If precipitation occurs after a
period of incubation, consider
changing the media with
freshly prepared AMG 909-
containing media every 24-48
hours. You can also test the
solubility in a simpler buffered
saline solution (like PBS) to

determine if media
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components are the primary

issue.[8]

In long-term experiments,
evaporation can increase the
) ) concentration of all media
Media Evaporation _ )
components, including AMG
909, potentially leading to

precipitation.

Ensure proper humidification
of the incubator. Use culture
plates with low-evaporation lids
or seal plates with gas-
permeable membranes for

long-term experiments.[6]

Visualizations
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Caption: AMG 909 (Volasertib) inhibits PLK1, leading to G2/M cell cycle arrest and apoptosis.
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Caption: Experimental workflow for preparing and using AMG 909 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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